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Abstract
Fluometuron is a selective phenylurea herbicide widely utilized in cotton (Gossypium hirsutum

L.) production for the control of annual broadleaf weeds and grasses.[1] Its primary mode of

action is the inhibition of photosynthesis at the photosystem II (PSII) complex.[2] While

traditionally used as a pre-emergence herbicide, post-emergence applications of fluometuron
offer a valuable tool for managing weed escapes and extending the window of weed control.

This document provides detailed application notes and experimental protocols for the post-

emergence use of fluometuron in cotton, summarizing key quantitative data and outlining

methodologies for efficacy and phytotoxicity assessment.

Mode of Action
Fluometuron disrupts photosynthesis by binding to the D1 protein within the photosystem II

complex located in the chloroplasts of susceptible plants. This binding action blocks the

electron transport chain, halting the production of ATP and NADPH necessary for carbon

fixation. The subsequent buildup of highly reactive oxygen species leads to lipid peroxidation,

membrane damage, and ultimately, cell death.[2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1672900?utm_src=pdf-interest
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://cotton.org/beltwide/proceedings/8395/abstracts/1612.cfm
https://m.youtube.com/watch?v=8_1q3_3bTig
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://m.youtube.com/watch?v=8_1q3_3bTig
https://extension.umn.edu/herbicide-mode-action-and-sugarbeet-injury-symptoms/photosynthesis-inhibitor-herbicides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photosystem II in Chloroplast

Fluometuron Action

Light Energy Photosystem II
(PSII) D1 Protein

Electron
Transport Chain

Blocks Electron Flow

Inhibition of
Photosynthesis

ATP & NADPH
Production

Fluometuron Binds to
D1 Protein

Oxidative Stress
(ROS Production) Weed Cell Death

Click to download full resolution via product page

Caption: Fluometuron's mode of action via inhibition of Photosystem II.

Application Strategies and Rates
Post-emergence applications of fluometuron in cotton can be made over-the-top (broadcast)

or as a directed spray. The choice of application method and rate depends on the cotton growth

stage, weed species and size, and environmental conditions.

Table 1: Post-Emergence Fluometuron Application Rates in Cotton
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Application Method
Cotton Growth
Stage

Fluometuron Rate
(kg a.i./ha)

Key
Considerations

Over-the-Top Cotyledon to 2-leaf 0.56 - 1.12

Potential for

temporary cotton

injury (chlorosis,

stunting).[1]

Over-the-Top V3 to V4 1.1

May delay sympodia

development but does

not typically affect lint

yield.[4]

Directed Spray 15 cm height 0.72 - 1.5

Minimizes contact with

cotton foliage,

reducing injury risk.

Weeds should be less

than 8 cm tall.[5]

Lay-by After last cultivation 1.5 - 3.0

Provides residual

control of late-

emerging weeds.[5]

Tank-Mix Partners for Enhanced Weed Control
To broaden the weed control spectrum and manage herbicide resistance, fluometuron can be

tank-mixed with other post-emergence herbicides.

Table 2: Efficacy of Fluometuron Tank-Mixes on Key Cotton Weeds
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Tank-Mix Partner Target Weeds Efficacy Rating* Reference

MSMA/DSMA
Johnsongrass,

Cocklebur, Nutsedge
Good to Excellent [6]

Pyrithiobac
Morningglory,

Pigweed
Good [7]

Glyphosate (in RR

Cotton)
Broad spectrum Excellent [7]

Diuron Broadleaf weeds Good [8]

*Efficacy ratings are generalized from literature and can vary based on weed size,

environmental conditions, and application accuracy.

Experimental Protocols
Protocol for Evaluating Post-Emergence Efficacy of
Fluometuron
This protocol outlines a field trial to assess the efficacy of post-emergence fluometuron
applications on target weed species in cotton.
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Caption: Workflow for a post-emergence herbicide efficacy trial.
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1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with 3-4 replications.[9]

Plot Size: Minimum of 25m², typically 4 rows of cotton with a length of 6-10 meters.[10][11]

Treatments:

Untreated control (weedy check).

Fluometuron at various rates (e.g., 0.84 and 1.12 kg a.i./ha).[1]

Fluometuron in tank-mixtures with other herbicides (e.g., MSMA, pyrithiobac).

Standard commercial herbicide program for comparison.

2. Field Preparation and Planting:

Select a field with a uniform and representative population of the target weed species.

Prepare the seedbed according to standard local practices.

Plant a commercial cotton variety at a recommended seeding rate.

3. Herbicide Application:

Timing: Apply post-emergence when cotton is at the desired growth stage (e.g., cotyledon to

2-leaf stage) and weeds are small and actively growing.[1]

Equipment: Use a CO2-pressurized backpack sprayer calibrated to deliver a consistent

spray volume (e.g., 140-200 L/ha) through appropriate nozzles.[12]

Environmental Conditions: Record weather data (temperature, humidity, wind speed) at the

time of application.

4. Data Collection:

Weed Control Efficacy: Visually assess weed control for each species at 7, 14, and 28 days

after treatment (DAT) using a scale of 0% (no control) to 100% (complete control) relative to
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the untreated control.[13]

Cotton Injury: Visually assess cotton injury at 7, 14, and 28 DAT on a scale of 0% (no injury)

to 100% (plant death). Symptoms to note include chlorosis, necrosis, and stunting.[14]

Yield: Harvest the center two rows of each plot at maturity and measure the seed cotton

yield.

5. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Fisher's Protected LSD at p=0.05) to compare treatment

means.[10]

Protocol for Assessing Cotton Phytotoxicity to Post-
Emergence Fluometuron
This protocol is designed to specifically evaluate the tolerance of cotton to post-emergence

fluometuron applications in a weed-free environment.

1. Experimental Design:

Same as the efficacy protocol (RCBD with 3-4 replications). The trial area should be

maintained weed-free through hand weeding or the use of a selective grass herbicide that

does not interact with fluometuron.[11]

2. Treatments:

Untreated, weed-free control.

Fluometuron applied over-the-top at increasing rates (e.g., 0.56, 1.12, and 2.24 kg a.i./ha)

at different cotton growth stages (e.g., cotyledon, 2-leaf, 4-leaf).[1]

3. Data Collection:

Visual Injury Ratings: As described in the efficacy protocol.
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Plant Height: Measure the height of 10 randomly selected plants per plot at 14 and 28 DAT.

Node of First Fruiting Branch: For a subset of plants, determine the node number of the first

sympodial (fruiting) branch to assess for maturity delays.[15]

Chlorophyll Content: Use a SPAD meter to non-destructively measure the relative chlorophyll

content of the uppermost fully expanded leaves as an indicator of chlorosis.

Yield and Fiber Quality: At the end of the season, harvest the plots and analyze the lint for

key fiber quality parameters (e.g., length, strength, micronaire).[4]

4. Statistical Analysis:

Analyze all quantitative data using ANOVA and a suitable mean separation test.

Summary of Quantitative Data
Table 3: Impact of Post-Emergence Fluometuron on Cotton Growth and Yield

Fluometuro
n Rate (kg
a.i./ha)

Application
Stage

Cotton
Injury (%)

Yield Effect
Fiber
Quality
Effect

Reference

1.1 V3-V4 Not specified
No significant

effect

Reduced

micronaire in

1 of 2 years

[16]

0.56 - 1.12
Cotyledon to

2-leaf

Higher rates

caused

greater injury

Not specified Not specified [12]

Table 4: Pitted Morningglory Control with Post-Emergence Fluometuron
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Fluometuron
Rate (kg
a.i./ha)

Application
Stage

Additive
Pitted
Morningglory
Control (%)

Reference

0.56 - 1.12 Cotyledon None

Not significantly

different across

rates

[12]

0.56 - 1.12 Cotyledon
Surfactant (0.6%

v/v)

Increased control

for some

treatments

[12]

0.56 - 1.12 Cotyledon
DSMA (2.24

kg/ha )

No significant

increase

compared to no

additive

[12]

Conclusion
Post-emergence application of fluometuron is a viable strategy for weed management in

cotton. Careful consideration of application timing, rate, and potential tank-mix partners is

crucial for maximizing weed control while minimizing crop injury. The protocols outlined in this

document provide a framework for conducting rigorous scientific evaluations of post-

emergence fluometuron strategies. Researchers should adapt these protocols to their specific

local conditions and research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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